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Compound of Interest

N-(3-aminophenyl)-2-
Compound Name:
methoxypropanamide

CAS No.: 954566-24-6

Cat. No.: B3316742

Get Quote

Part 1: Chemical Architecture & SAR Analysis
Structural Deconstruction

The compound N-(3-aminophenyl)-2-methoxypropanamide (CAS: 954566-24-6) represents
a strategic modification of the pharmacophore found in established anticonvulsants like
Lacosamide (Vimpat).

o Core Scaffold: Propanamide backbone.[1]

¢ Alpha-Substitution: The 2-methoxy group introduces polarity and hydrogen-bond accepting
capability near the chiral center, a critical feature for binding affinity in voltage-gated sodium
channels (VGSCs).

¢ Lipophilic Domain: The N-(3-aminophenyl) moiety replaces the benzyl group found in
Lacosamide. This modification alters the steric bulk and electronic properties of the aromatic
ring.
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e Functional Handle: The 3-amino (-NH2) group on the phenyl ring acts as a potential
metabolic handle or a site for further derivatization (e.g., prodrug design), though it also
introduces specific toxicity risks (see Section 4).

Structure-Activity Relationship (SAR) Logic

The anticonvulsant potential of this compound is predicated on the Bioisosteric Replacement
Strategy:

o Alpha-Heteroatom Effect: Similar to 2-methoxyacetamide derivatives, the 2-methoxy group is
hypothesized to interact with the "local anesthetic receptor site" or the slow-inactivation gate
of NaV channels.

¢ Anilide vs. Benzylamide: The shift from a benzylamide (Lacosamide) to an anilide (Target)
generally increases rigidity. While this can enhance binding specificity, it often alters
metabolic stability due to direct conjugation with the aromatic ring.
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Part 2: Mechanism of Action (MOA)
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Primary Target: Voltage-Gated Sodium Channels (NaV)

Based on the SAR of alpha-functionalized amides, the primary mechanism is hypothesized to
be the enhancement of Slow Inactivation of Voltage-Gated Sodium Channels (specifically
NaV1.2 and NaV1.6). Unlike traditional blockers (e.g., Carbamazepine) that stabilize the fast
inactivated state, compounds in this class typically bind to the pore in a conformation that
prevents recovery from slow inactivation, effective in treating focal seizures and drug-resistant

epilepsy.

Secondary Targets (Multimodal Potential)

o Collapsin Response Mediator Protein 2 (CRMP2): Like Lacosamide, this derivative may
modulate CRMP2, affecting neuronal plasticity and epileptogenesis.

o GABA Transaminase (GABA-T): The structural similarity to GABA analogs suggests potential
(though lower probability) inhibition of GABA-T, elevating brain GABA levels.

MOA Visualization

The following diagram illustrates the hypothesized state-dependent binding of the compound.
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Caption: Hypothesized selective stabilization of the NaV Slow Inactivated state, preventing
high-frequency neuronal firing characteristic of seizures.

Part 3: Experimental Validation Protocols

To validate the anticonvulsant potential, the following self-validating workflows must be
executed. These protocols align with the NIH Anticonvulsant Screening Program (ASP)
standards.

Synthesis & Purification Workflow

Before biological testing, high-purity synthesis is required to avoid false positives from
impurities.

Protocol:

e Coupling: React 2-methoxypropanoic acid with 1,3-phenylenediamine using HATU/DIPEA in
DMF. Alternatively, react with 3-nitroaniline followed by reduction (H2/Pd-C) to yield the free

amine.
 Purification: Flash column chromatography (Ethyl Acetate/Hexane gradient).

e Validation: 1H-NMR, 13C-NMR, and HRMS. Critical Check: Ensure <0.1% residual aniline
starting material, as free anilines are neurotoxic.

In Vivo Screening: The "Gold Standard" Triad

The compound must be evaluated in three key mouse models to determine its spectrum of
activity.
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Test

Objective

Methodology

Success Criteria

Maximal Electroshock
(MES)

Efficacy against
generalized tonic-
clonic seizures; NaV

block indicator.

Corneal electrodes
(60 Hz, 50 mA, 0.2s).
Pre-treat mice (i.p.)

with compound.[1]

Prevention of hindlimb
tonic extension
(HLTE).

scPTZ

(Pentylenetetrazol)

Efficacy against
absence/myoclonic
seizures; GABA/T-
type Ca2+ indicator.

s.c.[2] injection of PTZ
(85 mg/kg). Observe

for 30 min.

Latency to clonic

seizure > control.

6 Hz Psychomotor
(32/44 mA)

Efficacy against drug-
resistant focal

seizures.

Corneal stimulation (6
Hz, 0.2 ms pulse, 3s

duration).

Prevention of
"stunned" posture and

forelimb clonus.

Neurotoxicity Assessment (Rotarod Test)

To calculate the Therapeutic Index (TI = TD50 / ED50), motor impairment must be measured.

¢ Protocol: Mice are placed on a rotating rod (6-15 rpm).

o Endpoint: Inability to maintain equilibrium for 1 minute.

« Significance: A high Tl (>10) distinguishes a viable drug from a non-specific sedative.

Part 4: Safety & Toxicological "Red Flags"

As a Senior Application Scientist, | must highlight the specific risks associated with the 3-

aminophenyl moiety.

 Aniline Toxicity: The metabolic cleavage of the amide bond (by amidases) releases 1,3-

phenylenediamine. This is a known mutagen and potential carcinogen.

o Mitigation: Assess metabolic stability in human liver microsomes (HLM). If t1/2 is short, the

compound is likely toxic.

o Reactive Metabolites: The free amino group (-NH2) can undergo N-oxidation, leading to

reactive hydroxylamines that cause idiosyncratic toxicity.
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o Recommendation: Consider acetylating the 3-amino group (to form the 3-acetamido
derivative) if toxicity is observed, converting it into a closer analog of Lacosamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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